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Compound of Interest

(1-Methyl-1H-indazol-4-
YL)methanol

Cat. No.: B591473

Compound Name:

This technical guide provides a comprehensive overview of (1-Methyl-1H-indazol-4-
YL)methanol, a key intermediate in medicinal chemistry and drug development. It is intended
for researchers, scientists, and professionals in the field, offering detailed information on its
chemical properties, synthesis, and applications.

Compound Identification and Chemical Properties

(1-Methyl-1H-indazol-4-YL)methanol is a heterocyclic compound featuring an indazole core
structure. The indazole ring system is a significant pharmacophore found in a wide array of
biologically active compounds.[1] The addition of a methyl group at the N1 position and a
hydroxymethyl group at the 4-position makes it a versatile building block for the synthesis of
more complex molecules, particularly in the development of kinase inhibitors.[2][3]
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Property Value

CAS Number 1092961-12-0

Molecular Formula C9H10N20

Molecular Weight 162.19 g/mol

IUPAC Name (1-methyl-1H-indazol-4-yl)methanol
SMILES CN1C2=CC=CC(=C2C=N1)CO
Synonyms 1-Methyl-1H-indazole-4-methanol

Chemical Structure

The structure of (1-Methyl-1H-indazol-4-YL)methanol consists of a bicyclic indazole core with
a methyl group substituted at the N1 position of the pyrazole ring and a hydroxymethyl group at
the C4 position of the benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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